Cas no 2242-32-2 ((7-Chloro-2,3-dihydro-1,4-benzodioxin-2-yl)methanol)

(7-Chloro-2,3-dihydro-1,4-benzodioxin-2-yl)methanol structure
2242-32-2 structure
Product Name:(7-Chloro-2,3-dihydro-1,4-benzodioxin-2-yl)methanol
CAS No:2242-32-2
MF:C9H9ClO3
MW:200.618962049484
CID:2137831
PubChem ID:233959
Update Time:2024-03-01

(7-Chloro-2,3-dihydro-1,4-benzodioxin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (7-chloro-2,3-dihydro-1,4-benzodioxin-2-yl)methanol
    • UAPKPWQRKCZUEU-UHFFFAOYSA-N
    • (7-Chloro-2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methanol
    • (7-Chloro-2,3-dihydro-1,4-benzodioxin-2-yl)methanol
    • Inchi: 1S/C9H9ClO3/c10-6-1-2-8-9(3-6)13-7(4-11)5-12-8/h1-3,7,11H,4-5H2
    • InChI Key: UAPKPWQRKCZUEU-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)OC(CO)CO2

Computed Properties

  • Exact Mass: 200.0240218g/mol
  • Monoisotopic Mass: 200.0240218g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 38.7
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